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For Researchers, Scientists, and Drug Development Professionals

Introduction
Disodium phthalate, the disodium salt of phthalic acid, is a versatile buffering agent used in a

variety of scientific and pharmaceutical applications. Its ability to maintain a stable pH in

aqueous solutions makes it a valuable tool in drug formulation, enzymatic assays, and cell

culture. These application notes provide detailed information and protocols for the effective use

of disodium phthalate as a buffering agent.

Phthalate buffers are known for their stability and are commonly used in the preparation of

parenteral products.[1] The buffering capacity of disodium phthalate is derived from the two

ionizable carboxyl groups of phthalic acid, which allows for effective pH control in the acidic to

neutral range.

Principle of Buffering Action
The buffering capacity of disodium phthalate is based on the equilibria of phthalic acid and its

conjugate bases in solution. Phthalic acid is a diprotic acid with two pKa values.

The equilibrium reactions are as follows:

H₂C₈H₄O₄ ⇌ H⁺ + HC₈H₄O₄⁻ (pKa₁ ≈ 2.9) HC₈H₄O₄⁻ ⇌ H⁺ + C₈H₄O₄²⁻ (pKa₂ ≈ 5.4)[2]
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Disodium phthalate (Na₂C₈H₄O₄) is the fully deprotonated form. To create a buffer, disodium
phthalate can be combined with a strong acid (like HCl) to form a mixture of the phthalate

dianion (C₈H₄O₄²⁻) and the monoprotonated hydrogen phthalate anion (HC₈H₄O₄⁻). The ratio

of these two species will determine the pH of the buffer, as described by the Henderson-

Hasselbalch equation. The optimal buffering range is typically considered to be pKa ± 1.

Quantitative Data
Physicochemical Properties

Property Value Reference

Molecular Formula C₈H₄Na₂O₄

Molar Mass 210.10 g/mol

pKa₁ (Phthalic Acid) ~2.9 [2]

pKa₂ (Phthalic Acid) ~5.4 [2]

Effective Buffering Range pH 4.4 - 6.4 (around pKa₂) [2]

Buffer Stability
Phthalate buffers are known for their good stability.[3] However, several factors can influence

their long-term performance:
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Factor Effect on Stability Recommendations

Temperature
pH can shift with temperature

changes.

Prepare and use the buffer at

the intended experimental

temperature. Calibrate the pH

meter at the working

temperature.

Ionic Strength
High ionic strength can slightly

alter the pKa and pH.

For precise applications,

consider the ionic strength of

the final solution and adjust the

pH accordingly.

Microbial Growth
Can alter the pH and degrade

the buffer components.

Store buffers at low

temperatures (2-8 °C). For

long-term storage, consider

adding a preservative like

sodium azide (if compatible

with the application).[3]

Storage Container
Leaching of contaminants from

the container can affect pH.

Store in well-sealed,

chemically resistant glass or

plastic containers.

Experimental Protocols
Preparation of a 0.1 M Disodium Phthalate Stock
Solution
Materials:

Disodium phthalate (anhydrous)

Deionized, distilled water

Volumetric flask (1 L)

Analytical balance
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Protocol:

Accurately weigh 21.01 g of anhydrous disodium phthalate.

Transfer the weighed solid into a 1 L volumetric flask.

Add approximately 800 mL of deionized water to the flask.

Swirl the flask gently to dissolve the solid completely.

Once dissolved, add deionized water to bring the final volume to the 1 L mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store the stock solution in a clean, well-labeled bottle at 2-8 °C.

Preparation of a Phthalate Buffer of a Specific pH
This protocol is adapted from the well-established Clark and Lubs buffer system, which

traditionally uses potassium hydrogen phthalate. The same principle applies when starting with

disodium phthalate and adding a strong acid.

Materials:

0.1 M Disodium phthalate stock solution (prepared as in 4.1)

0.1 M Hydrochloric acid (HCl) solution

Calibrated pH meter

Volumetric flasks (100 mL)

Pipettes

Protocol:

To prepare 100 mL of a phthalate buffer of a specific pH, start with 50 mL of the 0.1 M

disodium phthalate stock solution in a 100 mL volumetric flask.
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Add the volume of 0.1 M HCl as indicated in the table below for the desired pH.

Add deionized water to bring the final volume to 100 mL.

Mix the solution thoroughly.

Verify the pH of the prepared buffer using a calibrated pH meter and adjust if necessary with

small additions of 0.1 M HCl or 0.1 M NaOH.

Buffer Preparation Table (for 100 mL of 0.05 M Phthalate Buffer):

Desired pH
Volume of 0.1 M Disodium
Phthalate (mL)

Volume of 0.1 M HCl (mL)

4.4 50 35.5

4.6 50 30.0

4.8 50 23.85

5.0 50 17.7

5.2 50 12.2

5.4 50 7.5

5.6 50 4.2

5.8 50 2.0

6.0 50 0.8

6.2 50 0.1

Note: The volumes of HCl are derived from the principles of the Clark and Lubs buffer system

and Henderson-Hasselbalch calculations. It is always recommended to verify the final pH with

a calibrated pH meter.

Applications in Research and Drug Development
Disodium phthalate buffers are utilized in various applications where stable pH is critical:
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Enzyme Assays: To maintain the optimal pH for enzyme activity and stability during kinetic

studies.

Drug Formulation: As an excipient in parenteral (injectable) and ophthalmic preparations to

maintain the pH of the formulation, which can be crucial for drug solubility, stability, and

patient comfort.[1]

Cell Culture: As a component of cell culture media to provide a stable physiological pH

environment for optimal cell growth and function.

Drug Delivery Systems: In the development of pH-responsive drug delivery systems, where

the buffer can influence the release profile of the active pharmaceutical ingredient.

Visualizations

Phthalic Acid Hydrogen Phthalate+ H+ (pKa1 ~ 2.9) Phthalate (from Disodium Phthalate)+ H+ (pKa2 ~ 5.4)

Click to download full resolution via product page

Caption: Ionization equilibria of phthalic acid.
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Buffer Preparation

Start

Weigh Disodium Phthalate

Dissolve in Deionized Water

0.1 M Disodium Phthalate
Stock Solution

Mix with 0.1 M HCl

Adjust to Final Volume

Verify pH with Meter

Final Phthalate Buffer

Click to download full resolution via product page

Caption: Workflow for preparing a disodium phthalate buffer.
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Conclusion
Disodium phthalate is a reliable and effective buffering agent for a range of applications in

research and pharmaceutical development. By following the provided protocols and

considering the factors affecting stability, researchers can confidently prepare and utilize

phthalate buffers to maintain precise pH control in their experimental systems. The adaptability

of the Clark and Lubs buffer principles provides a solid foundation for creating buffers across a

useful pH range.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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